3-[4-(4-Methylpiperazin-1-yl)-4-oxobutyl]imidazolidine-2,4-dione

• IUPAC Name: 3-[4-(4-methylpiperazin-1-yl)-4-oxobutyl]imidazolidine-2,4-dione
• InChI: InChI=1S/C12H20N4O3/c1-14-5-7-15(8-6-14)10(17)3-2-4-16-11(18)9-13-12(16)19/h2-9H2,1H3,(H,13,19)
• InChI Key: DBXFZFFMUFEKEN-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)CCCN2C(=O)CNC2=O
• Molecular Formula: C12H20N4O3
• Molecular Weight: 268.31 g/mol

Description

3-[4-(4-Methylpiperazin-1-yl)-4-oxobutyl]imidazolidine-2,4-dione is a chemical compound that is commonly referred to as MI-2. This compound is a small molecule inhibitor that has been identified as a potential therapeutic agent for the treatment of cancer. The purpose of

Mechanism of Action

MI-2 works by inhibiting the activity of several proteins that are involved in the growth and proliferation of cancer cells. It has been shown to inhibit the activity of the protein Hsp90, which is involved in the folding and stabilization of several other proteins that are important for cancer cell growth. MI-2 has also been shown to inhibit the activity of the protein Hsp70, which is involved in the degradation of misfolded proteins.
Biochemical and Physiological Effects:
MI-2 has been shown to have several biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. MI-2 has also been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. Additionally, MI-2 has been shown to have minimal toxicity in normal cells.

Advantages and Limitations for Lab Experiments

One advantage of MI-2 is that it has been shown to be effective against several types of cancer. Additionally, MI-2 has been shown to have minimal toxicity in normal cells. However, one limitation of MI-2 is that it has not yet been tested in clinical trials. Additionally, the mechanism of action of MI-2 is not fully understood, which may limit its potential as a therapeutic agent.

Future Directions

There are several future directions for research on MI-2. One direction is to further investigate the mechanism of action of MI-2. This may help to identify other proteins that are involved in the growth and proliferation of cancer cells that could be targeted with MI-2. Another direction is to test MI-2 in clinical trials to determine its efficacy and safety in humans. Additionally, future research could investigate the potential of MI-2 as a combination therapy with other cancer drugs.

Synthesis Methods

The synthesis of MI-2 involves several steps. The first step involves the preparation of 4-(4-methylpiperazin-1-yl)-4-oxobutylamine. This is achieved by reacting 4-(4-methylpiperazin-1-yl)butyric acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 1,3-diaminopropane to form the amine. The amine is then reacted with 2,4-thiazolidinedione to form the final product, MI-2.

Scientific Research Applications

MI-2 has been identified as a potential therapeutic agent for the treatment of cancer. It has been shown to inhibit the activity of several proteins that are involved in the growth and proliferation of cancer cells. MI-2 has been found to be effective against several types of cancer, including breast cancer, prostate cancer, and leukemia.